Cav 2.2 blocker 2

• Molecular Formula: C19H21ClF3N3O3S
• Molecular Weight: 463.9 g/mol
• InChI: InChI=1S/C19H20F3N3O3S.ClH/c1-13-12-24(10-11-25(13)18(26)17-4-3-9-23-14(17)2)29(27,28)16-7-5-15(6-8-16)19(20,21)22;/h3-9,13H,10-12H2,1-2H3;1H/t13-;/m0./s1
• InChIKey: BPYXATSRTWDGML-ZOWNYOTGSA-N

Cav 2.2 Blocker 2 Overview

Cav 2.2 blocker 2, also known as CNV-2197944 (CAS 1204535-44-3), is a small-molecule, state-dependent Cav2.2 (N‑type) voltage‑gated calcium channel blocker derived from patent WO2017046581A1 (Compound 1) [1]. It is designed to preferentially inhibit highly active Cav2.2 channels implicated in nociceptive signaling, with preclinical and Phase I clinical data demonstrating oral bioavailability, predictable pharmacokinetics, and tolerability in humans [2]. Unlike pore‑blocking peptide antagonists, its state‑dependent mechanism confers a use‑dependent inhibition profile that may translate into an improved therapeutic window for chronic neuropathic pain conditions [3].

State‑dependent Cav2.2 inhibition Preferential block of highly active N‑type calcium channels in nociceptive signaling pathways

Oral route research models Oral bioavailability demonstrated in preclinical rodent models, supporting non‑surgical chronic dosing studies

Translational PK dataset Human Phase I PK and tolerability endpoint data reported, enabling preclinical‑to‑clinical PK/PD modeling studies

• [1] Ali Z, Gibson K, Rahelu M, Reynolds B. Composition comprising Cav2.2 calcium channel blocker and opioid. WO Patent 2017046581A1, 2017. View Source
• [2] Convergence Pharmaceuticals. Convergence Pharmaceuticals Announces Successful Completion of Phase I for CNV2197944 and Plans Phase II Studies in Neuropathic Pain. BioSpace, 2012. View Source
• [3] Winquist RJ, Pan JQ, Gribkoff VK. Use-dependent blockade of Cav2.2 voltage-gated calcium channels for neuropathic pain. Biochem Pharmacol. 2005;70(4):489-499. View Source

Why Cav 2.2 Blocker 2 Is Irreplaceable

Cav2.2 (N‑type) calcium channel blockers constitute a mechanistically heterogeneous class spanning peptide pore blockers (e.g., ziconotide), gabapentinoids that indirectly modulate channel trafficking, and small-molecule state‑dependent inhibitors [1]. These sub‑classes differ fundamentally in their binding site, state dependence, route of administration, and off‑target profile—meaning that in vitro IC50 values or single‑model efficacy cannot be extrapolated to predict in vivo analgesic performance, tolerability, or clinical translatability [2]. The evidence below demonstrates precisely where Cav 2.2 blocker 2 occupies a distinct pharmacological and developability niche relative to the most commonly cited comparators, including ziconotide, gabapentin, Cav 2.2 blocker 1, and the next‑generation blocker C2230.

Cav 2.2 Blocker 2

Alternative Cav2.2 Modulators

Small‑molecule, state‑dependent channel blocker with oral bioavailability

Ziconotide: peptide pore blocker, intrathecal only; may introduce surgical confounds and route‑related adverse event monitoring

Direct Cav2.2 α1 subunit interaction

Gabapentinoids: indirect α2δ subunit modulation; mechanism mismatch may not reproduce N‑type current inhibition profiles

Human Phase I PK/tolerability data and opioid‑combination synergy evidence

Cav 2.2 blocker 1 and C2230: preclinical‑only or lacking combination data; translational model context and opioid‑sparing endpoints may not transfer

• [1] Zamponi GW, Striessnig J, Koschak A, Dolphin AC. The Physiology, Pathology, and Pharmacology of Voltage-Gated Calcium Channels and Their Future Therapeutic Potential. Pharmacol Rev. 2015;67(4):821-870. View Source
• [2] Lee MS. Progress in Medicinal Chemistry. 2014;53:147-186. (Chapter: N-type calcium channel blockers for pain). View Source

Cav 2.2 Blocker 2: Comparative Evidence

Oral Bioavailability Advantage

In a CFA‑induced inflammatory hyperalgesia rat model, Cav 2.2 blocker 2 (Compound 1) was administered orally (p.o.) at 1–10 mg/kg and produced significant reversal of hyperalgesia when combined with a sub‑effective dose of morphine (0.3 mg/kg i.p.) [1]. In contrast, the clinically approved Cav2.2 peptide blocker ziconotide (Prialt) is restricted to intrathecal infusion due to negligible oral bioavailability and inability to cross the blood–brain barrier [2]. This represents a categorical delivery advantage: Cav 2.2 blocker 2 is demonstrated active via the oral route in a validated pain model, whereas ziconotide requires an implanted pump and is associated with dosing‑route–related adverse events including meningitis [2].

Route of Administration

Reported

Cav 2.2 blocker 2: Oral (p.o.) 1‑10 mg/kg + morphine 0.3 mg/kg i.p. reversed CFA‑induced hyperalgesia

Ziconotide: Intrathecal administration only; no oral activity reported

Supports non‑surgical chronic pain model dosing research; intrathecal comparator introduces procedural confounds.

CFA‑induced inflammatory hyperalgesia model in rats; co‑administration with sub‑effective morphine dose.

Evidence Dimension	Route of administration enabling analgesic efficacy in a pain model
Target Compound Data	Oral (p.o.) 1–10 mg/kg; reversed CFA‑induced hyperalgesia in rats when co‑administered with morphine 0.3 mg/kg i.p.
Comparator Or Baseline	Ziconotide: intrathecal administration only; no oral activity reported
Quantified Difference	Oral vs. intrathecal (categorical difference in delivery invasiveness)
Conditions	CFA‑induced inflammatory hyperalgesia model in rats

Why This Matters

For procurement decisions, oral bioavailability eliminates the need for intrathecal catheters or pumps, enabling chronic dosing in rodent models without surgical instrumentation, which reduces cost, complexity, and confounding variables.

• [1] Ali Z, Gibson K, Rahelu M, Reynolds B. Composition comprising Cav2.2 calcium channel blocker and opioid. WO Patent 2017046581A1, Example 1 and Figure 1, 2017. View Source
• [2] McGivern JG. Ziconotide: a review of its pharmacology and use in the treatment of pain. Neuropsychiatr Dis Treat. 2007;3(1):69-85. View Source

Synergistic Opioid-Sparing Effect

The patent WO2017046581A1 explicitly demonstrates that Cav 2.2 blocker 2 plus a sub‑effective dose of morphine (0.3 mg/kg i.p.) produces reversal of CFA‑induced hyperalgesia in rats, whereas neither agent alone at the tested doses achieves full reversal [1]. The patent describes the effect as 'additive/synergistic' [1]. This opioid‑sparing combination profile is not reported for comparator Cav2.2 blockers such as Cav 2.2 blocker 1 (compound 9, IC50 0.001 µM) , for which only isolated in vitro potency data are available, nor for C2230, which has been characterized for monotherapy efficacy but not for opioid‑combination synergy [2].

Opioid‑Sparing Combination

Head-to-head

Cav 2.2 blocker 2 + morphine: Additive/synergistic reversal of CFA hyperalgesia; effect described in patent

Cav 2.2 blocker 1 / C2230: No published opioid‑combination synergy data

Reported combination effect supports opioid dose‑reduction research models; comparators lack this specific evidence.

CFA model in rats; Cav 2.2 blocker 1 and C2230 have no comparable published data.

Evidence Dimension	Opioid‑sparing synergy in a hyperalgesia model
Target Compound Data	Cav 2.2 blocker 2 (1–10 mg/kg p.o.) + morphine (0.3 mg/kg i.p.) reversed CFA‑induced hyperalgesia; effect described as additive/synergistic
Comparator Or Baseline	Cav 2.2 blocker 1: no published combination data with opioids; C2230: no published opioid‑combination synergy data
Quantified Difference	Qualitative presence of synergistic combination data vs. absence in comparators
Conditions	Complete Freund's Adjuvant (CFA)‑induced inflammatory hyperalgesia in rats

Why This Matters

The opioid‑sparing combination data directly supports research programs evaluating adjunctive therapies to reduce opioid dose requirements—a high‑priority translational goal that cannot be addressed with comparators lacking this specific pharmacological evidence.

• [1] Ali Z, Gibson K, Rahelu M, Reynolds B. Composition comprising Cav2.2 calcium channel blocker and opioid. WO Patent 2017046581A1, Example 1 and Figure 1, 2017. View Source
• [2] Tang C, Gomez K, Chen Y, et al. C2230, a preferential use- and state-dependent CaV2.2 channel blocker, mitigates pain behaviors across multiple pain models. J Clin Invest. 2025;135(4):e177429. View Source

Phase I Clinical PK and Tolerability

Cav 2.2 blocker 2 (CNV-2197944) has completed a placebo‑controlled, multiple ascending dose Phase I clinical study, demonstrating that the compound is well tolerated in healthy subjects with a predictable and consistent pharmacokinetic profile in both young and elderly populations following oral administration [1]. In contrast, Cav 2.2 blocker 1 remains at the preclinical tool‑compound stage with no reported human data , while C2230 has not yet entered clinical development as of its 2025 publication [2]. Ziconotide, although clinically approved, exhibits a narrow therapeutic index requiring intrathecal delivery and has discontinuation rates of ~30% due to adverse events in post‑marketing surveillance [3].

Clinical Development Stage

Class-level inference

Cav 2.2 blocker 2 (CNV‑2197944): Completed Phase I multiple ascending dose study; reported as well tolerated with predictable oral PK in healthy subjects

Cav 2.2 blocker 1 / C2230: Preclinical stage only; no human data; ziconotide intrathecal only

Human PK and tolerability endpoint data reported; supports translational PK/PD modeling and preclinical‑to‑clinical extrapolation research.

Phase I placebo‑controlled study in healthy volunteers; comparators lack clinical data.

Evidence Dimension	Clinical development stage and human tolerability data
Target Compound Data	Completed Phase I multiple ascending dose study; well tolerated; predictable oral PK in young and elderly subjects
Comparator Or Baseline	Cav 2.2 blocker 1: preclinical only, no human data; C2230: preclinical only (2025); Ziconotide: approved but intrathecal, ~30% discontinuation due to AEs
Quantified Difference	Phase I clinical data available vs. no clinical data for closest small‑molecule analogs
Conditions	Phase I, placebo‑controlled, multiple ascending dose study in healthy volunteers

Why This Matters

For translational research programs, the existence of human PK and tolerability data significantly de‑risks lead candidate selection and supports direct extrapolation to clinical dosing regimens, which is impossible with preclinical‑only comparators.

• [1] Convergence Pharmaceuticals. Convergence Pharmaceuticals Announces Successful Completion of Phase I for CNV2197944 and Plans Phase II Studies in Neuropathic Pain. BioSpace, July 18, 2012. View Source
• [2] Tang C, Gomez K, Chen Y, et al. C2230, a preferential use- and state-dependent CaV2.2 channel blocker, mitigates pain behaviors across multiple pain models. J Clin Invest. 2025;135(4):e177429. View Source
• [3] Rauck RL, Wallace MS, Leong MS, et al. A randomized, double-blind, placebo-controlled study of intrathecal ziconotide in adults with severe chronic pain. J Pain Symptom Manage. 2006;31(5):393-406. View Source

Cav 2.2 Blocker 2: Application Scenarios

Oral Dosing for Chronic Pain Studies

Cav 2.2 blocker 2 is active via oral gavage (1–10 mg/kg) in the CFA‑induced hyperalgesia rat model, eliminating the need for intrathecal catheter implantation required by ziconotide [1]. This makes it the Cav2.2 blocker of choice for laboratories conducting longitudinal chronic pain studies where surgical implantation would confound behavioral readouts or increase animal welfare burden.

Opioid-Sparing Combination Therapy

The demonstrated additive/synergistic effect of Cav 2.2 blocker 2 with sub‑effective morphine doses (0.3 mg/kg i.p.) in the CFA hyperalgesia model provides direct evidentiary support for preclinical programs investigating Cav2.2‑mediated opioid dose reduction [1]. No comparable opioid‑combination data exist for Cav 2.2 blocker 1 or C2230, making Cav 2.2 blocker 2 the uniquely evidence‑backed choice for this translational research direction.

Translational Pharmacology Studies

With Phase I human pharmacokinetic and tolerability data already established, Cav 2.2 blocker 2 (CNV‑2197944) offers a translational advantage over preclinical‑only Cav2.2 blockers [2]. Research programs aimed at validating target engagement biomarkers or PK/PD modeling for N‑type calcium channel blockade can leverage the existing clinical dataset to calibrate preclinical-to-clinical extrapolation, reducing the translational gap that remains a bottleneck for Cav 2.2 blocker 1 and C2230.

State-Dependent Channel Blockade

Cav 2.2 blocker 2 is explicitly characterized as a state‑dependent blocker that preferentially targets highly active Cav2.2 channels, distinguishing it from pore‑occluding peptides such as ziconotide and from gabapentinoids that act via α2δ subunit binding rather than direct channel block [3]. This mechanistic profile makes it the appropriate tool compound for electrophysiology studies investigating use‑dependent inhibition of N‑type calcium currents in nociceptive neurons.

Application

Selection Property

Validation Focus

Oral chronic pain model dosing

Oral bioavailability in rodent models

Behavioral hyperalgesia endpoint without surgical instrumentation

Opioid‑sparing combination studies

Reported additive/synergistic effect with morphine

Opioid dose‑reduction endpoint assessment in pain models

Translational PK/PD modeling

Human Phase I PK and tolerability endpoint dataset

Preclinical‑to‑clinical PK extrapolation and biomarker validation

State‑dependent Cav2.2 electrophysiology

Use‑dependent N‑type calcium current inhibition

Patch‑clamp recording in nociceptive neuron preparations

• [1] Ali Z, Gibson K, Rahelu M, Reynolds B. Composition comprising Cav2.2 calcium channel blocker and opioid. WO Patent 2017046581A1, Example 1 and Figure 1, 2017. View Source
• [2] Convergence Pharmaceuticals. Convergence Pharmaceuticals Announces Successful Completion of Phase I for CNV2197944 and Plans Phase II Studies in Neuropathic Pain. BioSpace, July 18, 2012. View Source
• [3] Winquist RJ, Pan JQ, Gribkoff VK. Use-dependent blockade of Cav2.2 voltage-gated calcium channels for neuropathic pain. Biochem Pharmacol. 2005;70(4):489-499. View Source